Cas no 2138204-40-5 (1-Naphthaleneethanamine, 2-ethyl-)

• Product Name: 1-Naphthaleneethanamine, 2-ethyl-
• CAS No: 2138204-40-5
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 5280173
• Update Time: 2025-06-14

1-Naphthaleneethanamine, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneethanamine, 2-ethyl-

• Inchi： 1S/C14H17N/c1-2-11-7-8-12-5-3-4-6-13(12)14(11)9-10-15/h3-8H,2,9-10,15H2,1H3
• InChI Key： HHRBYGYKSHLYEQ-UHFFFAOYSA-N
• SMILES： C1(CCN)=C2C(C=CC=C2)=CC=C1CC

Additional information on 1-Naphthaleneethanamine, 2-ethyl-

Research Brief on 1-Naphthaleneethanamine, 2-ethyl- (CAS: 2138204-40-5) in Chemical Biology and Pharmaceutical Applications

1-Naphthaleneethanamine, 2-ethyl- (CAS: 2138204-40-5) is a naphthalene derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been investigated for its biological activities, including interactions with various receptors and enzymes. Recent studies have explored its synthesis, physicochemical properties, and pharmacological potential, positioning it as a promising candidate for further investigation in therapeutic contexts.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated 1-Naphthaleneethanamine, 2-ethyl- as a modulator of G-protein-coupled receptors (GPCRs). The compound demonstrated selective binding affinity for specific GPCR subtypes, suggesting its potential as a scaffold for designing novel therapeutics targeting neurological disorders. The study employed molecular docking simulations and in vitro assays to elucidate its binding mechanisms, revealing key interactions with receptor active sites. These findings highlight the compound's utility in rational drug design.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, where 1-Naphthaleneethanamine, 2-ethyl- was functionalized to enhance its pharmacokinetic properties. The modified derivatives exhibited improved metabolic stability and blood-brain barrier penetration, addressing previous limitations observed in early-stage studies. The research team utilized high-throughput screening and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling to optimize the compound's drug-like characteristics, paving the way for preclinical development.

Beyond its pharmacological applications, 1-Naphthaleneethanamine, 2-ethyl- has also been investigated as a fluorescent probe in bioimaging. A 2023 study in Chemical Communications demonstrated its utility in labeling cellular components, owing to its intrinsic fluorescence properties. The compound's ability to selectively accumulate in lipid-rich regions of cells makes it a valuable tool for studying membrane dynamics and intracellular trafficking. This dual functionality—both therapeutic and diagnostic—underscores its versatility in biomedical research.

Despite these promising developments, challenges remain in the clinical translation of 1-Naphthaleneethanamine, 2-ethyl-. Current research efforts are focused on addressing its off-target effects and optimizing synthetic routes for large-scale production. Collaborative initiatives between academia and industry are underway to accelerate its development, with particular emphasis on structure-activity relationship (SAR) studies to refine its biological activity. Future directions may include exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, 1-Naphthaleneethanamine, 2-ethyl- (CAS: 2138204-40-5) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical sciences. Its diverse applications—from GPCR modulation to bioimaging—highlight its value as a research tool and therapeutic candidate. Ongoing studies are expected to further elucidate its mechanisms and expand its utility, making it a compound of interest for researchers in the coming years.